Cas no 605-70-9 (1,4-Naphthalenedicarboxylic acid)

• Product Name: 1,4-Naphthalenedicarboxylic acid
• CAS No: 605-70-9
• MF: C₁₂H₈O₄
• MW: 216.189523696899
• MDL: MFCD00014312
• CID: 38746
• PubChem ID: 69065
• Update Time: 2025-05-26

1,4-Naphthalenedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Naphthalene-1,4-dicarboxylic acid
• 1,4-NAPHTHALENEDICARBOXYLIC ACID
• 1,4-NAPHTHALIC ACID
• Naphthalin-1,4-dicarbonsure
• 1,4-naphthalate
• 4-Naphthalenedicarboxylic acid
• 1,4-naphthalenedicarboxylicacid
• ABMFBCRYHDZLRD-UHFFFAOYSA-N
• PubChem21317
• KSC357A6B
• naphthalene-1,4-dicarboxylicacid
• Naphthalene-1,4-dicarboxlic acid
• naphthaline-1,4-dicarboxylic acid
• SBB068447
• RP26963
• TRA0058987
• ML0
• 605-70-9
• YSWG244
• UNII-84HFA3F9GP
• SCHEMBL28798
• AC-11690
• DTXSID2060545
• AKOS015856051
• W-105246
• EINECS 210-094-7
• 1,4-Naphthalenedicarboxylic acid, 94%
• F11258
• N0606
• 1,4-Naphthalicacid
• CS-W014856
• A8445
• MFCD00014312
• AS-10797
• FT-0606917
• 84HFA3F9GP
• SY050283
• EN300-201196
• NS00034394
• DTXCID5042821
• 1,4-Naphthalenedicarboxylic acid

• MDL： MFCD00014312
• Inchi： 1S/C12H8O4/c13-11(14)9-5-6-10(12(15)16)8-4-2-1-3-7(8)9/h1-6H,(H,13,14)(H,15,16)
• InChI Key： ABMFBCRYHDZLRD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C(=O)O)=C2C=CC=CC2=1)=O
• BRN： 2051255

Computed Properties

• Exact Mass: 216.04200
• Monoisotopic Mass: 216.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Small rod crystals were obtained from acetic acid
• Density: 1.4540
• Melting Point: >300 ºC
• Boiling Point: 490.2℃ at 760 mmHg
• Flash Point: 264.3 °C
• Refractive Index: 1.708
• Water Partition Coefficient: Insoluble in water.
• PSA: 74.60000
• LogP: 2.23620
• Solubility: It is insoluble in boiling water and soluble in ethanol with blue fluorescence.

1,4-Naphthalenedicarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters